Cas no 103980-68-3 (6-Methyl-5-propyl-4(1H)-pyrimidinone)

• Product Name: 6-Methyl-5-propyl-4(1H)-pyrimidinone
• CAS No: 103980-68-3
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD01689111
• CID: 215211
• PubChem ID: 87557887
• Update Time: 2025-06-26

6-Methyl-5-propyl-4(1H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,6-methyl-5-propyl-
• 6-Methyl-5-propyl-4(1H)-pyrimidinone
• 6-methyl-5-propyl-1H-pyrimidin-4-one
• 6-Methyl-5-propyl-4(3H)-pyrimidinone
• 4-Pyrimidinol,6-methyl-5-propyl
• 5-propyl-6-methyl-pyrimidin-4-one
• 6-methyl-5-propyl-3H-pyrimidin-4-one
• 6-Methyl-5-propyl-4-pyrimidinol
• Brn 0127697
• 6-methyl-5-propyl-4-pyrimidino
• 4-Pyrimidinol, 6-methyl-5-propyl-
• 6-METHYL-5-PROPYL-4-HYDROXYPYRIMIDINE
• 6-Methyl-5-propylpyrimidin-4(1H)-one
• UAJIFHDSCLQUON-UHFFFAOYSA-N
• 5-propyl-6-methyl-pyrimidin4-one
• 6-M
• 103980-68-3
• J-001082
• ETHYL4-HYDROXY-2-[3-(TRIFLUOROMETHYL)PHENYL]-1,3-THIAZOLE-5-CARBOXYLATE
• 4-methyl-5-propyl-1H-pyrimidin-6-one
• DTXSID00146199
• CS-0440138
• 6-Methyl-5-propyl-4(3H)-pyrimidinone, 97%
• SCHEMBL4762363
• 6-METHYL-5-PROPYLPYRIMIDIN-4-OL
• M1635
• SB55566
• FT-0642550
• A800869
• MFCD01689111
• D91517
• 4-24-00-00219 (Beilstein Handbook Reference)
• 6-Methyl-5-propyl-4(3H)-pyrimidinone; 5-Propyl-6-methylpyrimidin-4-one;
• DB-040501

• MDL： MFCD01689111
• Inchi： 1S/C8H12N2O/c1-3-4-7-6(2)9-5-10-8(7)11/h5H,3-4H2,1-2H3,(H,9,10,11)
• InChI Key： UAJIFHDSCLQUON-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=CN1)CCC
• BRN： 0127697

Computed Properties

• Exact Mass: 152.09500
• Monoisotopic Mass: 152.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1

Experimental Properties

• Color/Form: solid
• Density: 1.1±0.1 g/cm3
• Melting Point: 119-123 °C (lit.)
• Boiling Point: 239.1±23.0 °C at 760 mmHg
• Flash Point: 98.4±22.6 °C
• Refractive Index: 1.543
• PSA: 46.01000
• LogP: 1.44310
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Solubility: Not determined

6-Methyl-5-propyl-4(1H)-pyrimidinone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• RTECS：UW6980000
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 6-Methyl-5-propyl-4(1H)-pyrimidinone

Professional Introduction to Compound with CAS No. 103980-68-3 and Product Name: 6-Methyl-5-propyl-4(1H)-pyrimidinone

The compound with the CAS number 103980-68-3 and the product name 6-Methyl-5-propyl-4(1H)-pyrimidinone represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound, characterized by its pyrimidinone core structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The molecular framework of 6-Methyl-5-propyl-4(1H)-pyrimidinone consists of a six-membered ring containing nitrogen atoms, which is a common motif in biologically active molecules. The presence of both methyl and propyl substituents at specific positions on the ring introduces unique electronic and steric properties, making it a versatile scaffold for further chemical modifications.

In recent years, there has been a growing emphasis on the development of novel heterocyclic compounds as pharmacophores. Pyrimidinone derivatives, in particular, have shown promise in various therapeutic areas, including antiviral, antibacterial, and anticancer applications. The structural features of 6-Methyl-5-propyl-4(1H)-pyrimidinone make it an attractive candidate for further investigation into its pharmacological properties. Researchers have been exploring its potential as a precursor for synthesizing more complex molecules with enhanced biological activity. The compound's ability to undergo functional group transformations allows chemists to tailor its properties for specific therapeutic targets.

One of the most compelling aspects of 6-Methyl-5-propyl-4(1H)-pyrimidinone is its role in the synthesis of biologically relevant molecules. The pyrimidinone core is a key structural element found in many natural products and drug candidates. Its incorporation into novel compounds often enhances their binding affinity to biological targets, such as enzymes and receptors. The methyl and propyl groups contribute to the compound's overall solubility and metabolic stability, which are critical factors in drug development. These attributes make 6-Methyl-5-propyl-4(1H)-pyrimidinone a valuable building block for medicinal chemists seeking to design new therapeutic agents.

Recent studies have highlighted the importance of understanding the electronic properties of heterocyclic compounds like 6-Methyl-5-propyl-4(1H)-pyrimidinone. Computational chemistry methods have been employed to predict how different substituents affect the molecule's reactivity and interactions with biological targets. These studies have revealed that subtle changes in the substitution pattern can significantly alter the compound's pharmacological profile. For instance, modifications at the 5-position can influence the molecule's ability to cross cell membranes, while changes at the 6-position can affect its binding affinity to specific proteins. Such insights are crucial for optimizing drug candidates during the early stages of development.

The synthesis of 6-Methyl-5-propyl-4(1H)-pyrimidinone has also been a focus of research efforts. Multiple synthetic routes have been developed, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves condensation reactions between appropriate carbonyl compounds and amidines, followed by cyclization under controlled conditions. Another method utilizes transition metal-catalyzed cross-coupling reactions to construct the pyrimidinone ring efficiently. These synthetic strategies have enabled researchers to produce 6-Methyl-5-propyl-4(1H)-pyrimidinone in sufficient quantities for further functionalization and biological testing.

In addition to its synthetic utility, 6-Methyl-5-propyl-4(1H)-pyrimidinone has been investigated for its potential role in addressing emerging challenges in medicine. For example, researchers are exploring its use as an intermediate in the development of antiviral drugs targeting RNA viruses. The pyrimidinone scaffold is known to mimic natural nucleosides, making it an effective inhibitor of viral replication enzymes. Furthermore, studies have suggested that derivatives of this compound may exhibit anti-inflammatory properties by modulating immune responses. Such findings underscore the importance of continued research into this class of molecules.

The future direction of research on 6-Methyl-5-propyl-4(1H)-pyrimidinone is likely to be shaped by advancements in synthetic methodologies and high-throughput screening techniques. These tools will enable scientists to rapidly identify new derivatives with improved pharmacological profiles. Additionally, collaborations between academia and industry are expected to accelerate the translation of laboratory discoveries into clinical applications. As our understanding of molecular interactions grows, so too will our ability to design effective treatments for a wide range of diseases.

In conclusion, 6-Methyl-5-propyl-4(1H)-pyrimidinone represents a promising compound with significant potential in pharmaceutical chemistry and drug discovery. Its unique structural features and versatility make it an ideal candidate for further exploration as a scaffold for novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing global health challenges.